Cas no 132481-85-7 (3-Chloro-4-(trifluoromethyl)benzene-1-sulfonyl chloride)

• Product Name: 3-Chloro-4-(trifluoromethyl)benzene-1-sulfonyl chloride
• CAS No: 132481-85-7
• MF: C₇H₃Cl₂F₃O₂S
• MW: 279.063729524612
• MDL: MFCD12827565
• CID: 1035921
• PubChem ID: 22148755
• Update Time: 2025-07-18

3-Chloro-4-(trifluoromethyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(trifluoromethyl)benzene-1-sulfonyl chloride
• 3-Chloro-4-(trifluoromethyl)benzenesulfonyl chloride
• 3-Chloro-4-(trifluoromethyl)-benzenesulfonyl chloride
• Benzenesulfonyl chloride, 3-chloro-4-(trifluoromethyl)-
• LogP
• 3-Chloro-4-(trifluoromethyl)benzenesulphonylchloride
• CS-0147866
• 132481-85-7
• 3-Chloro-4-(trifluoromethyl)benzenesulphonyl chloride
• 3-chloro-4-trifluoromethylbenzenesulfonylchloride
• MFCD12827565
• AKOS016000284
• DB-240891
• EN300-1272859
• DTXSID10622954
• SCHEMBL1942107
• JS-5198
• 3-Chloro-4-trifluoromethyl-benzenesulfonyl chloride

• MDL： MFCD12827565
• Inchi： 1S/C7H3Cl2F3O2S/c8-6-3-4(15(9,13)14)1-2-5(6)7(10,11)12/h1-3H
• InChI Key： YEKUNAGQKGXFEN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(F)(F)F)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 277.91839
• Monoisotopic Mass: 277.9182904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Chloro-4-(trifluoromethyl)benzene-1-sulfonyl chloride

Comprehensive Overview of 3-Chloro-4-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS No. 132481-85-7)

3-Chloro-4-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS No. 132481-85-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a sulfonyl chloride group and a trifluoromethyl substituent, makes it a valuable intermediate in synthesizing bioactive molecules. The compound's chloro and trifluoromethyl functional groups enhance its reactivity, enabling applications in cross-coupling reactions and derivatization processes. Researchers frequently search for "sulfonyl chloride derivatives" or "trifluoromethyl benzene synthesis" to explore its potential in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 3-Chloro-4-(trifluoromethyl)benzene-1-sulfonyl chloride has surged due to their stability and lipophilicity, which are critical in designing bioactive molecules. The compound's CAS No. 132481-85-7 is often referenced in patents and academic papers, particularly in studies involving "organofluorine chemistry" and "sulfonation reactions." Its role in creating herbicides and pharmaceutical intermediates aligns with the growing interest in sustainable agrochemicals and precision medicine.

The synthesis of 3-Chloro-4-(trifluoromethyl)benzene-1-sulfonyl chloride typically involves the chlorosulfonation of 3-chloro-4-(trifluoromethyl)benzene, a process optimized for high yield and purity. Analytical techniques such as NMR spectroscopy and HPLC are employed to verify its structural integrity. Industry professionals often inquire about "scale-up procedures for sulfonyl chlorides" or "safety protocols for handling reactive intermediates," reflecting its industrial relevance.

Environmental and regulatory trends have also influenced the compound's applications. With increasing focus on "green chemistry," researchers are exploring eco-friendly alternatives to traditional sulfonation methods. 3-Chloro-4-(trifluoromethyl)benzene-1-sulfonyl chloride serves as a case study for balancing reactivity with environmental considerations. Queries like "biodegradable sulfonyl chlorides" or "catalytic sulfonation" highlight this shift.

In summary, 3-Chloro-4-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS No. 132481-85-7) remains a cornerstone in synthetic chemistry, bridging gaps between academia and industry. Its versatility in forming C-S bonds and fluorinated architectures ensures its continued relevance in cutting-edge research and development.